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The recognition of conserved microbial signatures, known as microbe-associated molecular
patterns (MAMPS), is a fundamental aspect of innate immunity in plants. One of the most well-
characterized MAMPs is flg22, a 22-amino acid peptide derived from bacterial flagellin. In the
model plant Arabidopsis thaliana, flg22 is perceived by the leucine-rich repeat receptor kinase
(LRR-RK) FLAGELLIN-SENSING 2 (FLS2). However, ligand perception by FLS2 alone is
insufficient to initiate a robust downstream signaling cascade. The formation of a signaling-
competent receptor complex requires the involvement of co-receptors, which are crucial for the
activation and regulation of plant defense responses.

This guide provides a comparative analysis of the key co-receptors involved in flg22
perception, with a primary focus on BRASSINOSTEROID INSENSITIVE 1-ASSOCIATED
KINASE 1 (BAK1). We present quantitative data from key experiments, detailed experimental
protocols, and visualizations of the signaling pathways to offer a comprehensive resource for
researchers in plant biology and drug development.

Key Proteins in flg22 Perception

The perception of flg22 and the subsequent activation of downstream immunity involve a core
receptor complex and several regulatory proteins. BAK1 is the central co-receptor that forms a
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heterodimer with FLS2 upon flg22 binding.[1][2] Other proteins, such as SOBIR1, NIK1, and
BIR2, have been identified as modulators of this signaling pathway.

Protein Protein Type Role in flg22 Perception
FLS2 Leucine-Rich Repeat Receptor  Primary receptor that directly
Kinase (LRR-RK) binds to the flg22 peptide.[3]
Core co-receptor that forms a
ligand-induced complex with
Leucine-Rich Repeat FLS2, essential for signal
BAK1 Receptor-Like Kinase (LRR- transduction.[1][4][5] It also
RLK) acts as a co-receptor by
recognizing the C-terminus of
the FLS2-bound flg22.[1]
Primarily acts as a co-receptor
Leucine-Rich Repeat for LRR receptor-like proteins
SOBIR1 Receptor-Like Kinase (LRR- (RLPs) but can interact with
RLK) BAK1 to modulate immune
signaling.
Negative regulator of
Leucine-Rich Repeat antibacterial immunity; it
NIK1 Receptor-Like Kinase (LRR- negatively regulates the
RLK) formation of the FLS2/BAK1
complex.
Interacts with BAK1 in the
Leucine-Rich Repeat absence of a ligand and is
BIR2 Receptor-Like Kinase (LRR- released upon flg22

RLK)

perception, allowing BAK1 to

associate with FLS2.

Quantitative Comparison of Downstream Responses

The formation of the FLS2-BAK1 complex triggers a series of downstream events, including a

rapid burst of reactive oxygen species (ROS) and the inhibition of seedling growth. The

magnitude of these responses is often used to quantify the activity of the signaling pathway.
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Table 1: flg22-Induced ROS Burst

The production of ROS is a hallmark of PAMP-triggered immunity (PTI) and can be quantified
using a luminol-based chemiluminescence assay. Data are typically presented as total Relative
Light Units (RLU) over a specific time period.

Total ROS Production

Genotype/Treatment flg22 Concentration . . .
(Relative Light Units)
) Baseline response (varies by
Wild-Type (Col-0) 100 nM ]
experiment)[6][7]
_ ~2-fold increase compared to
Wild-Type + 6 mM NacCl 100 nM
flg22 alone[8]
) Decreased compared to flg22
Wild-Type + 150 mM NacCl 100 nM
alone[8]
bakl mutant 100 nM Significantly reduced response
BIR1 Overexpression 1uM Comparable to Wild-Type[9]

Table 2: flg22-Induced Seedling Growth Inhibition

Prolonged exposure to flg22 leads to an inhibition of seedling growth, which serves as a
measurable output for the overall immune response. The half-maximal effective concentration
(EC50) or the percentage of growth inhibition are common metrics.
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Growth Inhibition (% of

Genotype flg22 Concentration
control)
) ~50-60% reduction in fresh
Wild-Type (Col-0) 100 nM ]
weight[10][11]
Wild-Type (Col-0) 1uM Stronger inhibition
fls2 mutant 1uM No significant inhibition
) Insensitive to growth
birl-1 mutant 1pM o
inhibition[11]
_ Inhibition restored to near
bak1; birl-1 double mutant 1uM

Wild-Type levels[11]

Signaling Pathways and Component Interactions

The interaction between flg22, FLS2, and BAKL1 initiates a phosphorylation cascade that
activates downstream immune responses.
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Fig 1. flg22 signaling pathway activation and negative regulation.
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The core of the perception mechanism is the formation of a ternary complex between the
ligand (flg22) and the receptor/co-receptor pair (FLS2/BAK1).

flg22 FLS2 BAK1
(Ligand) (Receptor) (Co-receptor)

FLS2-flg22-BAK1
Signaling Complex

Click to download full resolution via product page
Fig 2. Logical relationship of components in the active complex.

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon existing research.
Below are protocols for key experiments used to assess the role of co-receptors in flg22

perception.

Protocol 1: Co-Immunoprecipitation (Co-IP) for FLS2-
BAK1 Interaction

This protocol is designed to verify the ligand-dependent interaction between FLS2 and its co-
receptor BAK1 in vivo.

1. Plant Material and Treatment:

Use 4-week-old Arabidopsis thaliana seedlings expressing epitope-tagged versions of the
proteins of interest (e.g., FLS2-HA and BAK1-Myc).

Infiltrate leaves with a solution of 100 nM flg22 or a mock solution (water).

Harvest tissue 5-10 minutes post-infiltration by flash-freezing in liquid nitrogen.

N

. Protein Extraction:
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Grind frozen tissue to a fine powder.

Resuspend the powder in 2 mL of ice-cold IP buffer (e.g., 50 mM Tris-HCI pH 7.5, 150 mM
NaCl, 10% glycerol, 1% Nonidet P-40, 1x protease inhibitor cocktail).

Incubate on a rotator for 1 hour at 4°C to solubilize membrane proteins.

Centrifuge at 14,000 x g for 20 minutes at 4°C to pellet cell debris. Collect the supernatant.
. Immunoprecipitation:

Reserve 50 pL of the supernatant as the "input” control.

To the remaining supernatant, add anti-HA magnetic beads (or antibody-conjugated beads
specific to one of the tagged proteins).

Incubate for 2-4 hours at 4°C on a rotator.
. Washing:
Pellet the beads using a magnetic stand and discard the supernatant.

Wash the beads three times with 1 mL of ice-cold wash buffer (IP buffer with a lower
detergent concentration, e.g., 0.1% Nonidet P-40).

. Elution:
Resuspend the washed beads in 50 pL of 2x SDS-PAGE loading buffer.
Boil at 95°C for 5 minutes to elute the protein complexes.

. Western Blot Analysis:
Separate the eluted proteins and the input samples by SDS-PAGE.
Transfer proteins to a PVDF membrane.

Probe the membrane with primary antibodies against both tags (e.g., anti-HA and anti-Myc)
to detect both the "bait" (FLS2-HA) and the "prey" (BAK1-Myc) proteins.
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¢ A band for BAK1-Myc in the anti-HA immunoprecipitated sample from flg22-treated plants,
but not in the mock-treated sample, confirms a ligand-dependent interaction.
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Fig 3. Workflow for Co-Immunoprecipitation (Co-IP).

Protocol 2: In Vitro Kinase Assay

This assay measures the phosphorylation activity of FLS2 and BAK1 and their ability to
transphosphorylate each other.[12][13]

1. Protein Expression and Purification:

o Express the cytoplasmic kinase domains of FLS2 and BAK1 (e.g., as GST or MBP fusion
proteins) in E. coli.

» Purify the recombinant proteins using affinity chromatography.
2. Kinase Reaction:

e Prepare a reaction mix in a microcentrifuge tube containing:

[¢]

Kinase Buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM DTT).

[¢]

1-2 ug of the kinase (e.g., FLS2-GST).

[e]

1-2 ug of the substrate (e.g., kinase-dead BAK1-MBP or a generic substrate like Myelin
Basic Protein).

[e]

10 pM cold ATP.
o 5-10 pCi of [y-32P]ATP.
« Initiate the reaction by adding the [y-32P]ATP.
 Incubate at 30°C for 30 minutes.
3. Stopping the Reaction and Analysis:
o Stop the reaction by adding 4x SDS-PAGE loading buffer.

» Boil the samples at 95°C for 5 minutes.
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o Separate the proteins by SDS-PAGE.

e Dry the gel and expose it to a phosphor screen or X-ray film to visualize the radiolabeled
(phosphorylated) proteins.

» Aband corresponding to the molecular weight of the substrate indicates phosphorylation.
Coomassie staining of a parallel gel should be performed to confirm equal protein loading.

Protocol 3: Seedling Growth Inhibition Assay

This is a robust and easily quantifiable assay to measure the overall physiological response to
flg22.[11][14]

1. Seedling Preparation:

» Sterilize Arabidopsis thaliana seeds and sow them in a 24-well plate containing 1 mL of liquid
Murashige and Skoog (MS) medium per well.

o Grow the seedlings for 5-7 days under a long-day photoperiod (16h light / 8h dark).
2. Elicitor Treatment:

o Prepare a range of flg22 concentrations (e.g., 0 nM, 10 nM, 100 nM, 1 uM) in fresh liquid MS
medium.

o Carefully replace the medium in each well with the corresponding flg22 solution.

3. Growth and Measurement:

o Continue to grow the seedlings for another 7-10 days.

o Remove the seedlings from the wells, gently blot them dry, and measure their fresh weight.

o Calculate the percentage of growth inhibition for each treatment relative to the mock-treated
(0 nM flg22) control.

In conclusion, the perception of flg22 is a multi-component process where the co-receptor
BAKZ1 plays an indispensable role in forming an active signaling complex with the primary
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receptor FLS2.[1][5] The activity of this complex is further fine-tuned by other interacting
proteins, creating a robust and regulated immune response. The experimental approaches
detailed here provide a framework for dissecting the molecular interactions and functional
outcomes that govern plant innate immunity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Assessing the Role of Co-Receptors in flg22
Perception: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567050/docs#assessing-the-role-of-co-receptors-
in-flg22-perception-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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